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Compound of Interest

Compound Name:
N-Methylmethanamine;perchloric

acid

Cat. No.: B180001 Get Quote

Disclaimer: This document is intended for informational purposes for qualified professionals

and is not a substitute for a comprehensive, site-specific risk assessment and adherence to all

applicable safety regulations. N-Methylmethanamine perchlorate is a hazardous material that

should only be handled by trained personnel in a controlled laboratory environment.

Introduction
N-Methylmethanamine perchlorate, more commonly known as dimethylammonium perchlorate

[(CH₃)₂NH₂ClO₄], is a potent energetic material belonging to the family of organic ammonium

perchlorates. These compounds are of significant interest in the fields of explosives and

propellant research due to their high energy content.[1] However, the same properties that

make them valuable for research also render them exceptionally hazardous. Substitution of

hydrogen atoms in ammonium perchlorate with methyl groups can increase its sensitivity,

making it a more dangerous explosive.[2]

This guide provides an in-depth overview of the known safety, handling, and experimental

protocols for dimethylammonium perchlorate to assist researchers in minimizing risks during its

synthesis, characterization, and use.

Hazard Identification and Classification
Dimethylammonium perchlorate is a strong oxidizing agent and a sensitive explosive. Its

primary hazards stem from its potential to undergo rapid, exothermic decomposition when
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subjected to heat, impact, or friction.[2]

Table 1: Hazard Classification Summary

Hazard Class Category Description

Oxidizing Solids Category 1
May cause fire or explosion;

strong oxidizer.

Explosives Division 1.1 (Assumed)

Mass explosion hazard.

Methyl-substituted ammonium

perchlorates are known to be

explosive.[2]

Eye Irritation Category 2A Causes serious eye irritation.

Skin Irritation -
May cause skin irritation upon

contact.[3]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

May cause damage to the

thyroid gland through

prolonged or repeated

exposure via the perchlorate

anion.[4]

Physical, Chemical, and Sensitivity Properties
Detailed quantitative data on the sensitivity of dimethylammonium perchlorate is limited in

publicly available literature. However, qualitative assessments and data from analogous

compounds provide a clear indication of its hazardous nature.

Table 2: Physical and Chemical Properties
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Property Value / Description Source

Chemical Formula C₂H₈ClNO₄ -

Molecular Weight 145.54 g/mol -

Appearance White crystalline solid. [5][6]

Hygroscopicity Somewhat hygroscopic. [5]

Table 3: Stability and Sensitivity Data
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Parameter Value / Description Source

Thermal Stability

Decomposition Temperature

Decomposition temperature

increases in the order:

CH₃NH₃ClO₄ > (CH₃)₂NH₂ClO₄

> (CH₃)₃NHClO₄.

[2]

DTA Exotherm

Exhibits a strong exotherm

upon decomposition. A related

compound, methylammonium

perchlorate, shows a second

exotherm attributed to the

decomposition of ammonium

perchlorate formed as an

intermediate.

[2][7]

Impact Sensitivity

Qualitative Assessment

Considered highly sensitive.

Methyl-substituted ammonium

perchlorates are noted to be

more sensitive to impact than

ammonium perchlorate.

[2][8]

Friction Sensitivity

Qualitative Assessment

Considered sensitive.

Contaminated materials may

be particularly sensitive to

friction.

[9]

Safe Handling and Storage
Extreme caution is paramount when handling dimethylammonium perchlorate. All operations

should be conducted in a designated hazardous materials area.

Engineering Controls & Handling Procedures
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Fume Hood: Always handle the compound within a chemical fume hood to control potential

exposure to dust and decomposition products.[10]

Blast Shield: The use of a portable blast shield is mandatory for all operations, including

synthesis, transfer, and analysis.[10][11]

Static Control: Work surfaces and equipment should be grounded to prevent static

discharge. Avoid working with the material in low-humidity environments.[10]

Ignition Sources: Eliminate all potential ignition sources, including open flames, hot plates,

and spark-producing equipment.[12][13]

Quantity Limitation: Work with the smallest quantity of material necessary for the experiment.

Contamination: Avoid contact with incompatible materials. Contaminated perchlorates can be

significantly more sensitive.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 15 Tech Support

https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2023/06/20172352/CSP-Ammonium-Perchlorate-and-Ammonium-Nitrate.pdf
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2023/06/20172352/CSP-Ammonium-Perchlorate-and-Ammonium-Nitrate.pdf
https://uwm.edu/safety-health/wp-content/uploads/sites/405/2019/01/SOP-for-Ammonium-Perchlorate-1.docx
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2023/06/20172352/CSP-Ammonium-Perchlorate-and-Ammonium-Nitrate.pdf
https://studylib.net/doc/7017278/ammonium-perchlorate
https://www.onlinesafetytrainer.com/ammonium-perchlorate-safety-and-handling-guidelines/
https://www.ampac.us/wp-content/uploads/2023/08/AMMONIUM_PERCHLORATE_SAFETY_DATA_SHEET.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Setup

Material Handling

Cleanup & Disposal

Conduct Risk Assessment

Designate Work Area
(Fume Hood)

Assemble PPE & Blast Shield

Verify Emergency Equipment
(Shower, Eyewash, Extinguisher)

Transfer Minimum Required Quantity

Perform Experiment
Behind Blast Shield

Monitor for Instability

Decontaminate Surfaces
(Wet Method)

Segregate Waste

Store Waste in Labeled,
Closed Container

Dispose via Hazardous
Waste Protocol

Click to download full resolution via product page

Figure 1: General workflow for handling dimethylammonium perchlorate.
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Storage Requirements
Proper storage is critical to prevent accidental detonation.

Location: Store in a cool, dry, and well-ventilated area specifically designated for explosive

materials.[10][14]

Containers: Use tightly sealed, compatible containers.[10]

Segregation: Store separately from all incompatible materials. An explosion-proof cabinet is

recommended.[10]

Table 4: Incompatible Materials

Class Examples

Combustible Materials
Wood, paper, oils, grease, solvents, clothing[9]

[14]

Reducing Agents
Sulfur, powdered metals (aluminum,

magnesium), hydrides[10][15]

Strong Acids Sulfuric acid, nitric acid[10][16]

Organic Materials
Any organic compound, especially when finely

divided[9][15]

Other
Heat, shock, friction, sparks, open flames[12]

[17]

Personal Protective Equipment (PPE)
A multi-layered PPE approach is required to protect against thermal, chemical, and explosive

hazards.

Body: A flame-resistant lab coat is mandatory.[10] Consider a chemical-resistant apron for

splash protection.
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Hands: Use chemical-resistant gloves such as nitrile or neoprene.[9][11] Leather or cotton

gloves are prohibited as they can become sensitized if contaminated.[9]

Eyes/Face: Chemical safety goggles and a full-face shield are required.[10][12]

Respiratory: In situations where dust may be generated, a NIOSH-approved respirator (e.g.,

N95) should be used.[18]

Base Layer Full-length pants, closed-toe shoes

Body Protection Flame-Resistant Lab Coat

Hand Protection Nitrile or Neoprene Gloves

Eye/Face Protection Safety Goggles & Face Shield

Engineering Control Portable Blast Shield (Mandatory)

Click to download full resolution via product page

Figure 2: Required levels of Personal Protective Equipment (PPE).

Emergency Procedures
Immediate and correct response to an emergency is critical. All personnel must be trained on

these procedures before working with the material.

Spills
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Evacuate: Notify all personnel in the immediate area and evacuate.[11]

Control Ignition Sources: Eliminate any nearby sources of ignition.

Cleanup (Trained Personnel Only):

Do NOT dry sweep, as this can create dust and friction.[13]

Use a wet method or an electrically protected/intrinsically safe vacuum cleaner.[11][18]

Collect spill into a suitable, labeled container for hazardous waste disposal.[11][12]

Ensure the spill does not come into contact with incompatible materials during cleanup.

[18]

Fire
Minor Fire: For a very small fire not directly involving the perchlorate, a dry chemical

extinguisher may be used.[18]

Major Fire / Material Involved: DO NOT FIGHT THE FIRE.[6] The risk of explosion is

extremely high. Activate the fire alarm, evacuate the area immediately, and notify emergency

responders of the material involved.[18] Fight fire remotely if possible.[6]

Personal Exposure
Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing.[14][19]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting upper and lower eyelids. Seek immediate medical attention.[14]

Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support.

Seek medical attention.[14]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[12][19]
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Figure 3: Decision workflow for responding to a spill.
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Experimental Protocols
The following protocols are adapted from literature and must be preceded by a thorough,

experiment-specific risk assessment.

Protocol: Synthesis of Dimethylammonium Perchlorate
This procedure is based on the neutralization of dimethylamine with perchloric acid.[5][7]

Materials:

Dimethylamine solution (e.g., 40% in water)

Perchloric acid (e.g., 70%)

Deionized water

Ethanol

Ice bath

Methodology:

PREPARATION: Don all required PPE (flame-resistant lab coat, gloves, face shield, goggles)

and set up a portable blast shield in a fume hood.

DILUTION: Carefully dilute the required amount of 70% perchloric acid by slowly adding it to

a beaker of cold deionized water in an ice bath. Warning: Always add acid to water.

NEUTRALIZATION: While stirring vigorously and maintaining the reaction temperature below

10°C in the ice bath, slowly add the dimethylamine solution dropwise to the diluted perchloric

acid.[20] Monitor the pH to ensure a slight excess of dimethylamine remains to avoid

residual acid.[5]

CONCENTRATION: Gently heat the resulting solution on a water bath (do not use a hot

plate) to evaporate most of the water and excess dimethylamine. Do not allow the solution to

evaporate to dryness on the heat source.
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CRYSTALLIZATION: Allow the concentrated solution to cool slowly to room temperature,

then place it in a refrigerator to induce crystallization. An ethanol/water mixture can be used

for recrystallization if higher purity is needed.[7]

ISOLATION: Collect the resulting white crystals by vacuum filtration. Wash the crystals with a

small amount of cold ethanol.

DRYING: Dry the product in a vacuum desiccator at room temperature. Warning: Do not

oven-dry, as this can lead to detonation. The material is somewhat hygroscopic and should

be stored immediately in a sealed container upon drying.[5]

Protocol: Thermal Stability Analysis
This protocol describes a general method for characterization using Differential Thermal

Analysis (DTA) and Thermogravimetric Analysis (TGA).[1][7]

Methodology:

INSTRUMENT SETUP: Calibrate the DTA/TGA instrument according to the manufacturer's

specifications.

SAMPLE PREPARATION: Behind a blast shield, carefully weigh a small amount of the

sample (typically 1-5 mg) into an appropriate sample pan (e.g., aluminum).

ANALYSIS: Place the sample in the instrument. Heat the sample under a controlled

atmosphere (e.g., nitrogen) at a specified heating rate (e.g., 10°C/min).

DATA COLLECTION: Record the heat flow (DTA) and mass change (TGA) as a function of

temperature. The onset of the major exothermic peak in the DTA curve indicates the

decomposition temperature.

POST-ANALYSIS: After the instrument has cooled, carefully remove and dispose of the

sample residue as hazardous waste.

Toxicological Information
The primary toxicological concern with dimethylammonium perchlorate is the perchlorate anion

(ClO₄⁻).
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Mechanism of Action: Perchlorate is known to competitively inhibit iodide uptake by the

sodium-iodide symporter in the thyroid gland.[21] This disruption can lead to decreased

thyroid hormone production.

Human Health Effects: While harmful effects on thyroid function from large doses of

perchlorate have been proven, the effects of low-level environmental exposure are still under

investigation.[21] The EPA has set a chronic oral reference dose (RfD) for perchlorate at

0.0007 mg/kg/day.[22]

Acute Exposure: Short-term exposure to high concentrations of perchlorate salts may cause

irritation to the eyes, skin, and respiratory tract.[22]

Data Gaps: The specific toxicological properties of dimethylammonium perchlorate have not

been fully investigated.[14] The assessment is based on the known hazards of the

perchlorate anion.

Conclusion
N-Methylmethanamine (dimethylammonium) perchlorate is a highly hazardous energetic

material that demands stringent safety protocols. Its sensitivity to heat, shock, and friction

requires the use of specialized engineering controls, comprehensive personal protective

equipment, and meticulously planned experimental procedures. All personnel must be fully

aware of the risks and trained in emergency response before undertaking any work with this

compound. Adherence to the guidelines outlined in this document can help mitigate the

significant risks associated with its handling and use in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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